2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine hydrochloride
Overview
Description
“2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine hydrochloride” is a chemical compound with the empirical formula C10H14ClNO2 . It has a molecular weight of 215.68 . The SMILES string representation of the molecule is Cl.NCCc1ccc2OCCOc2c1 .
Molecular Structure Analysis
The InChI representation of the molecule is 1S/C10H13NO2.ClH/c11-4-3-8-1-2-9-10(7-8)13-6-5-12-9;/h1-2,7H,3-6,11H2;1H . This indicates the connectivity and hydrogen count of the molecule’s atoms.Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine hydrochloride' involves the reaction of 2-methylpropan-1-amine with 2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde, followed by reduction and salt formation with hydrochloric acid.", "Starting Materials": [ "2-methylpropan-1-amine", "2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde (1.0 eq) in ethanol and add 2-methylpropan-1-amine (1.2 eq) to the solution. Stir the mixture at room temperature for 24 hours.", "Step 2: Add sodium borohydride (1.2 eq) to the reaction mixture and stir for an additional 2 hours.", "Step 3: Quench the reaction by adding a saturated solution of sodium hydroxide in water. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 4: Dissolve the product in hydrochloric acid and evaporate the solvent to obtain the hydrochloride salt of the product." ] } | |
CAS No. |
2742653-64-9 |
Molecular Formula |
C12H18ClNO2 |
Molecular Weight |
243.7 |
Purity |
95 |
Origin of Product |
United States |
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